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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disodium phthalate (C₈H₄Na₂O₄), the disodium salt of phthalic acid, is a white, crystalline

organic compound valued in various scientific and industrial applications for its chemical

properties. As a salt of a dicarboxylic acid, its ionic nature dictates many of its physical

characteristics, distinguishing it from its more commonly known phthalate ester counterparts.

This guide provides an in-depth overview of the core physical properties of disodium
phthalate, complete with methodologies for their determination and a summary of key

quantitative data. Its primary roles include acting as a buffering agent to maintain stable pH

levels in experimental systems and as a chelating agent that forms stable complexes with

metal ions.[1][2]

Core Physical and Chemical Properties
Disodium phthalate is typically a white to almost white crystalline powder. It is known to be

hygroscopic, readily absorbing moisture from the atmosphere. This property necessitates

storage in a cool, dark, and dry environment to maintain its purity and physical characteristics.

Quantitative Physical Properties
The physical properties of disodium phthalate are summarized in the table below. It is

important to note that variations in reported values can occur due to different experimental
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conditions and sample purity.

Property Value Source(s)

Molecular Formula C₈H₄Na₂O₄

Molecular Weight 210.10 g/mol

210.09 g/mol [3][4]

189.12 g/mol [1][5]

Appearance
White to almost white powder

to crystal

Melting Point Decomposes at ~180°C

Not Applicable (Decomposes) [3]

Boiling Point 378.3°C at 760 mmHg [3]

Density 1.451 g/cm³ [3]

1.67 g/cm³ (at 20°C) [4]

Solubility Soluble in water [3]

Experimental Protocols for Property Determination
The following sections detail standardized methodologies that can be employed to determine

the key physical properties of disodium phthalate. These protocols are based on established

general procedures for solid organic compounds.

Determination of Moisture Content (Loss on Drying)
Given the hygroscopic nature of disodium phthalate, determining its water content is crucial.

The USP <731> Loss on Drying method is a suitable protocol.[3][6]

Methodology:

A glass-stoppered, shallow weighing bottle is dried for 30 minutes under the same conditions

as the sample and tared.
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Approximately 1-2 g of the disodium phthalate sample is placed in the tared bottle and

weighed accurately.

The sample is distributed evenly in the bottle.

The loaded bottle, with the stopper removed and placed alongside, is heated in a drying

oven at a specified temperature (e.g., 105°C) for a specified duration.

If the substance melts below the drying temperature, it should be pre-heated for 1-2 hours at

a temperature 5-10°C below its melting point before proceeding to the specified drying

temperature.[6]

After drying, the bottle is stoppered, cooled to room temperature in a desiccator, and

weighed again.

The loss on drying is calculated as a percentage of the initial sample weight.

Determination of Density
The bulk and tapped density of powdered disodium phthalate can be determined using the

methods outlined in USP <616>.[1][2][5][7][8]

Methodology for Bulk Density (Method I):

A sufficient quantity of the disodium phthalate powder is passed through a 1.0 mm sieve to

break up any agglomerates.

The powder is gently poured into a graduated cylinder of a known volume.

The volume occupied by the powder is recorded.

The bulk density is calculated by dividing the mass of the powder by the observed volume.

Methodology for Tapped Density:

A graduated cylinder containing a known mass of the powder is subjected to a specified

number of mechanical taps using a tapping apparatus.
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The tapping causes the powder to settle and consolidate.

The volume of the tapped powder is recorded after a set number of taps, and tapping is

continued until the volume no longer changes significantly.

The tapped density is calculated by dividing the mass of the powder by the final tapped

volume.

Determination of Melting Point (Decomposition)
Since disodium phthalate is reported to decompose, a standard melting point apparatus can

be used to determine the temperature range of decomposition.

Methodology:

A small, finely powdered sample of disodium phthalate is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the sample begins to visibly change (e.g., darken, shrink, or

liquefy) and the temperature at which it is fully decomposed are recorded as the

decomposition range.

Determination of Solubility
A standard method to determine the solubility of disodium phthalate in a solvent like water

involves creating a saturated solution.

Methodology (Shake-Flask Method):

An excess amount of disodium phthalate is added to a known volume of the solvent (e.g.,

deionized water) in a flask.

The flask is sealed and agitated (e.g., using a shaker bath) at a constant temperature for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.
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After equilibration, the mixture is allowed to stand, and the undissolved solid is separated

from the solution by filtration or centrifugation.

The concentration of disodium phthalate in the clear, saturated solution is then determined

using a suitable analytical technique, such as UV-Vis spectroscopy or titration.

Logical and Workflow Diagrams
The following diagrams illustrate key processes and relationships involving disodium
phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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